Cas no 160192-34-7 (H-D-Phe-Pip-Arg-pNA hydrochloride)

H-D-Phe-Pip-Arg-pNA hydrochloride is a chromogenic substrate designed for the selective detection and kinetic analysis of serine proteases, particularly thrombin and related enzymes. The compound features a paranitroaniline (pNA) leaving group, which releases a yellow-colored product upon enzymatic cleavage, enabling spectrophotometric quantification at 405 nm. Its structure incorporates L-Pip (pipecolic acid) and L-Arg residues, enhancing specificity for thrombin-like proteases. The hydrochloride salt form ensures improved solubility in aqueous buffers. This substrate is widely used in biochemical assays to study protease activity, inhibitor screening, and mechanistic enzymology due to its high sensitivity, reproducibility, and compatibility with standard laboratory protocols.
H-D-Phe-Pip-Arg-pNA hydrochloride structure
160192-34-7 structure
Product Name:H-D-Phe-Pip-Arg-pNA hydrochloride
CAS No:160192-34-7
MF:C27H37ClN8O5
MW:589.086284399033
CID:4767544
Update Time:2025-05-26

H-D-Phe-Pip-Arg-pNA hydrochloride Chemical and Physical Properties

Names and Identifiers

    • H-D-Phe-Pip-Arg-pNA hydrochloride

H-D-Phe-Pip-Arg-pNA hydrochloride Pricemore >>

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Additional information on H-D-Phe-Pip-Arg-pNA hydrochloride

Professional Introduction to H-D-Phe-Pip-Arg-pNA Hydrochloride (CAS No. 160192-34-7)

H-D-Phe-Pip-Arg-pNA hydrochloride, a compound with the chemical identifier CAS No. 160192-34-7, is a synthetic peptide derivative that has garnered significant attention in the field of biomedical research and drug development. This compound is particularly valued for its role as a substrate in enzymatic assays and as a tool compound in the study of proteolytic enzymes. The precise sequence of amino acids, H-D-Phe-Pip-Arg-pNA, makes it a potent probe for understanding the mechanisms of various proteases, including matrix metalloproteinases (MMPs) and cathepsins.

The structure of H-D-Phe-Pip-Arg-pNA hydrochloride incorporates a p-nitroaniline (pNA) moiety at the C-terminal end, which serves as a chromophore that undergoes cleavage upon enzymatic hydrolysis. This feature allows for the quantitative measurement of enzyme activity, making it an invaluable reagent in both academic and industrial laboratories. The hydrochloride salt form ensures stability and solubility, facilitating its use in a wide range of experimental conditions.

Recent advancements in the field of enzymology have highlighted the importance of specific peptide substrates like H-D-Phe-Pip-Arg-pNA hydrochloride in elucidating the functional roles of proteases. For instance, studies have demonstrated that this compound is highly selective for certain MMPs, such as MMP-8 and MMP-13, which are implicated in various pathological processes including inflammation and tissue degradation. The ability to selectively target these enzymes has opened new avenues for therapeutic intervention.

In addition to its applications in enzyme kinetics, H-D-Phe-Pip-Arg-pNA hydrochloride has been utilized in the development of novel drug candidates. By serving as a scaffold for structure-activity relationship (SAR) studies, researchers have been able to design peptidomimetics that mimic the natural substrate but exhibit enhanced binding affinity and specificity. These peptidomimetics hold promise for treating conditions such as osteoarthritis and cancer, where excessive proteolytic activity contributes to disease progression.

The synthesis of H-D-Phe-Pip-Arg-pNA hydrochloride involves advanced peptide coupling techniques and purification methods to ensure high yield and purity. The use of solid-phase peptide synthesis (SPPS) has been particularly effective in producing this compound with minimal side reactions. Furthermore, the optimization of reaction conditions has led to improvements in scalability, making it feasible for large-scale production required for industrial applications.

Current research is exploring the potential of H-D-Phe-Pip-Arg-pNA hydrochloride in diagnostic applications. By integrating this compound into biosensors, researchers aim to develop rapid and sensitive assays for detecting protease activity in biological samples. Such assays could be instrumental in early diagnosis and monitoring of diseases associated with abnormal proteolytic activity.

The versatility of H-D-Phe-Pip-Arg-pNA hydrochloride extends beyond its use as an enzymatic substrate. It has also been employed in structural biology studies, where it serves as a model substrate for understanding the three-dimensional structures of proteases. High-resolution crystallographic studies have provided insights into the active sites of these enzymes, aiding in the design of inhibitors with improved pharmacological properties.

Future directions in the research involving H-D-Phe-Pip-Arg-pNA hydrochloride include exploring its role in cell signaling pathways and its potential as a therapeutic agent. By understanding how this compound interacts with cellular components, researchers may uncover new therapeutic targets for treating diseases caused by dysregulated protease activity.

In conclusion, H-D-Phe-Pip-Arg-pNA hydrochloride (CAS No. 160192-34-7) is a multifaceted compound with significant implications in biomedical research and drug development. Its applications range from enzymatic assays to diagnostic tools and therapeutic agents, underscoring its importance in advancing our understanding of proteolytic processes and developing novel treatments for related diseases.

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